Cas no 207226-23-1 (1-deoxy-1-nitro-l-iditol hemihydrate)

• Product Name: 1-deoxy-1-nitro-l-iditol hemihydrate
• CAS No: 207226-23-1
• MF: C₁₂H₂₈N₂O₁₅
• MW: 440.355125427246
• CID: 910351
• PubChem ID: 16212474
• Update Time: 2025-10-28

1-deoxy-1-nitro-l-iditol hemihydrate Chemical and Physical Properties

Names and Identifiers

• 1-deoxy-1-nitro-l-iditol hemihydrate
• (2S,3R,4R,5S)-6-Nitrohexane-1,2,3,4,5-pentaol hemihydrate
• 207226-23-1

• Inchi： 1S/2C6H13NO7.H2O/c2*8-2-4(10)6(12)5(11)3(9)1-7(13)14;/h2*3-6,8-12H,1-2H2;1H2/t2*3-,4-,5+,6+;/m00./s1
• InChI Key： HQAUHMYCAWVBKQ-SIJONPOXSA-N
• SMILES： O[C@H]([C@H](C[N+](=O)[O-])O)[C@@H]([C@H](CO)O)O.O[C@H]([C@H](C[N+](=O)[O-])O)[C@@H]([C@H](CO)O)O.O

Computed Properties

• Exact Mass: 229.08
• Monoisotopic Mass: 229.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148A^2

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 88 °C(lit.)
• Solubility: Not available

1-deoxy-1-nitro-l-iditol hemihydrate Security Information

• WGK Germany：3
• Safety Instruction： 24/25

Additional information on 1-deoxy-1-nitro-l-iditol hemihydrate

Introduction to 1-deoxy-1-nitro-l-iditol hemihydrate (CAS No. 207226-23-1)

1-deoxy-1-nitro-l-iditol hemihydrate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 207226-23-1, belongs to a class of molecules that exhibit promising potential in various biological and chemical applications. The hemihydrate form of this compound underscores its crystalline structure, which is critical for understanding its solubility, stability, and reactivity in different environments.

The molecular structure of 1-deoxy-1-nitro-l-iditol hemihydrate features a nitro group (-NO₂) attached to a deoxygenated form of l-iditol, a sugar alcohol derivative. This arrangement imparts distinct electronic and steric characteristics to the molecule, making it a valuable candidate for research in drug design and synthesis. The presence of the nitro group, in particular, has been extensively studied for its role in electron-withdrawing effects and potential redox reactions, which are pivotal in medicinal chemistry.

In recent years, advancements in synthetic methodologies have enabled researchers to explore the derivatives of 1-deoxy-1-nitro-l-iditol hemihydrate more comprehensively. The hemihydrate form, specifically, has been found to enhance the compound's solubility in certain polar solvents, facilitating its use in solution-based experiments and pharmaceutical formulations. This improvement in solubility has opened new avenues for studying the compound's pharmacokinetic behavior and potential therapeutic applications.

One of the most compelling aspects of 1-deoxy-1-nitro-l-iditol hemihydrate is its reported interaction with biological targets. Studies have indicated that this compound can modulate enzyme activity and cellular pathways, suggesting its utility in developing novel therapeutic agents. For instance, research has shown that derivatives of this molecule may exhibit inhibitory effects on specific enzymes involved in metabolic disorders and inflammatory responses. These findings align with the broader trend in medicinal chemistry towards identifying small-molecule inhibitors with high selectivity and low toxicity.

The synthesis of 1-deoxy-1-nitro-l-iditol hemihydrate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Recent innovations in catalytic processes have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities of the compound for industrial and research purposes. Additionally, green chemistry principles have been integrated into these synthetic methodologies to minimize environmental impact, reflecting a growing emphasis on sustainable practices in chemical manufacturing.

From a biochemical perspective, 1-deoxy-1-nitro-l-iditol hemihydrate has been investigated for its potential role as a prodrug or intermediate in the synthesis of more complex molecules. The nitro group can be reduced to an amine under specific conditions, transforming the compound into a precursor for nitrogen-containing heterocycles, which are prevalent in many bioactive natural products and synthetic drugs. This versatility makes 1-deoxy-1-nitro-l-iditol hemihydrate a valuable building block for medicinal chemists seeking to develop innovative therapeutic agents.

The crystallographic properties of 1-deoxy-1-nitro-l-iditol hemihydrate have also been studied extensively. X-ray diffraction analyses have revealed detailed insights into its molecular packing and intermolecular interactions, which are crucial for understanding its physical properties such as melting point, boiling point, and solubility profile. These structural details have implications for drug formulation and delivery systems, as they influence how the compound behaves under different storage conditions and biological environments.

In conclusion, 1-deoxy-1-nitro-l-iditol hemihydrate (CAS No. 207226-23-1) represents a fascinating subject of study with significant implications for pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic chemistry and biopharmaceutical applications, position it as a promising candidate for further exploration. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.